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hydroxy-3'-nitroacetophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract
5'-Chloro-2'-hydroxy-3'-nitroacetophenone is a substituted aromatic ketone of significant

interest in synthetic chemistry, serving as a valuable precursor for the synthesis of various

heterocyclic compounds, including chromene derivatives[1]. Its chemical behavior and

reactivity are intrinsically linked to its three-dimensional structure and conformational

preferences. This guide provides a detailed examination of the molecule's structural features,

dominated by a powerful intramolecular hydrogen bond that dictates its overall planarity and

rigidity. We will explore its synthesis, the conformational interplay of its substituent groups, and

the experimental and computational methodologies employed for its characterization.
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Core Molecular Structure and Physicochemical
Properties
5'-Chloro-2'-hydroxy-3'-nitroacetophenone, a nitro derivative of an ortho-hydroxy aryl

ketone, possesses a unique arrangement of functional groups that define its chemical

identity[1][2]. The core structure consists of a benzene ring substituted with a chloro, a

hydroxyl, a nitro, and an acetyl group.

Property Value Source

IUPAC Name
1-(5-chloro-2-hydroxy-3-

nitrophenyl)ethanone
PubChem[3]

CAS Number 84942-40-5
ChemicalBook[1], Sigma-

Aldrich

Molecular Formula C₈H₆ClNO₄ PubChem[3]

Molecular Weight 215.59 g/mol Sigma-Aldrich

Melting Point 132-135 °C
ChemicalBook[1], Sigma-

Aldrich

Appearance
White to Yellow to Orange

powder/crystal
IndiaMART[4]

The interplay between these substituents, particularly the ortho-positioning of the hydroxyl and

acetyl groups, is the primary determinant of the molecule's conformation.

Conformational Analysis: The Dominance of
Intramolecular Hydrogen Bonding
The conformation of 5'-Chloro-2'-hydroxy-3'-nitroacetophenone is not flexible; it is largely

locked into a planar arrangement due to a strong intramolecular hydrogen bond.

The Resonance-Assisted Hydrogen Bond (RAHB)
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The most critical structural feature is the powerful intramolecular hydrogen bond formed

between the hydrogen atom of the 2'-hydroxyl group and the carbonyl oxygen of the acetyl

group[2][5]. This interaction creates a stable six-membered quasi-ring. This type of bond is

classified as a Resonance-Assisted Hydrogen Bond (RAHB), where the hydrogen bond

strength is enhanced by π-electron delocalization within the chelate ring[6][7].

Causality: The proximity of the proton-donating hydroxyl group and the proton-accepting

carbonyl group in the ortho positions facilitates this interaction. The resulting delocalization of

electrons stabilizes the planar conformation, making it significantly more favorable than any

non-planar alternative. X-ray diffraction studies have definitively confirmed the existence of

this intramolecular hydrogen bond[1][2].

Caption: 2D structure of 5'-Chloro-2'-hydroxy-3'-nitroacetophenone with RAHB.

Orientation of Substituent Groups
Acetyl Group: The RAHB effectively locks the acetyl group in an s-trans conformation relative

to the C2'-C1' bond of the phenyl ring, ensuring coplanarity between the carbonyl group and

the ring. This planarity is crucial for maintaining maximum π-conjugation.

Nitro Group: While the RAHB enforces planarity in the six-membered ring, the nitro group at

the 3' position introduces steric strain. Studies on complexes of this molecule have shown

that the nitro group can be twisted out of the plane of the benzene ring by approximately 40

degrees[1]. This deviation from planarity is a compromise between maximizing electronic

conjugation with the ring and minimizing steric repulsion with the adjacent hydroxyl and

acetyl groups. Density Functional Theory (DFT) calculations have been employed to study

this nitro-group dynamic[2].

Synthesis Protocol
The primary and most direct synthesis of 5'-Chloro-2'-hydroxy-3'-nitroacetophenone is

achieved through the electrophilic nitration of 5'-Chloro-2'-hydroxyacetophenone.

Reaction Scheme
The reaction involves the introduction of a nitro group (-NO₂) onto the aromatic ring, directed to

the position ortho to the activating hydroxyl group and meta to the deactivating acetyl group.
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Caption: General workflow for the synthesis of the title compound.

Step-by-Step Methodology
This protocol is based on the established method for nitration of substituted phenols[1].

Dissolution: Dissolve the starting material, 5'-chloro-2'-hydroxyacetophenone, in glacial

acetic acid in a suitable reaction flask.

Cooling: Cool the solution in an ice bath to manage the exothermic nature of the nitration

reaction.

Nitration: Add a nitrating mixture (e.g., concentrated nitric acid) dropwise to the cooled

solution with constant stirring. Maintain the temperature throughout the addition.

Reaction: After addition, allow the mixture to stir at room temperature for a specified period

to ensure the reaction goes to completion.

Precipitation: Pour the reaction mixture slowly into a beaker of crushed ice and water. The

product will precipitate out as a solid.

Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water

to remove residual acid.
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Purification: Purify the crude product by recrystallization from a suitable solvent (e.g.,

ethanol) to yield the final, pure compound.

Structural Elucidation: A Multi-faceted Approach
The molecular structure and conformation are determined through a combination of

spectroscopic and analytical techniques, often corroborated by computational modeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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